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Compound of Interest

Compound Name: Irbesartan-d4

Cat. No.: B602480

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides essential, step-by-step procedures for the safe disposal of Irbesartan-d4, a
deuterated analog of the angiotensin Il receptor antagonist, Irbesartan. Due to its use in
research and its potential hazards, specific protocols must be followed to ensure the safety of
personnel and the protection of the environment.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to handle Irbesartan-d4 with
appropriate personal protective equipment (PPE). The Safety Data Sheet (SDS) for
Irbesartan-d4 indicates that it can cause skin irritation, serious eye irritation, and may cause
respiratory irritation. Therefore, at a minimum, personnel should wear safety glasses, chemical-
resistant gloves, and a lab coat. All handling of the solid material should be performed in a well-
ventilated area or a chemical fume hood to avoid inhalation of dust.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative information
for Irbesartan-d4.
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Property Value Source

CAS Number 1216883-23-6 Safety Data Sheet
Molecular Formula C25H24DaN6O Safety Data Sheet
Appearance Solid Safety Data Sheet

Skin Irritant, Eye Irritant,
Known Hazards ) i Safety Data Sheet
Respiratory Irritant

Store in a cool, dry, and well-
Storage ) Safety Data Sheet
ventilated place.

Do not dispose of with
household garbage or into the

Disposal Recommendation sewage system. Must be Safety Data Sheet
disposed of according to

official regulations.

Step-by-Step Disposal Protocol

The disposal of Irbesartan-d4, as a research-grade chemical, requires a conservative
approach that treats the compound as potentially hazardous waste, even if it is not explicitly
listed as such under the Resource Conservation and Recovery Act (RCRA).

Step 1: Waste Identification and Segregation

o Characterize the Waste: All waste containing Irbesartan-d4, including pure compound,
contaminated labware (e.g., vials, spatulas, weigh boats), and used PPE, must be
considered chemical waste.

o Segregate the Waste: Do not mix Irbesartan-d4 waste with other waste streams, such as
regular trash, biohazardous waste, or sharps. It should be collected in a dedicated, clearly
labeled hazardous waste container.

Step 2: Containerization and Labeling
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o Select an Appropriate Container: Use a chemically resistant, sealable container for collecting
Irbesartan-d4 waste. The container must be in good condition and compatible with the
waste.

o Label the Container: The waste container must be labeled with the words "Hazardous
Waste," the full chemical name "Irbesartan-d4," and the specific hazards (e.g., "Irritant™).
Include the date when the first piece of waste was added to the container.

Step 3: On-site Accumulation

o Store Safely: Store the sealed waste container in a designated satellite accumulation area
within the laboratory. This area should be under the control of the laboratory personnel and
away from general traffic.

e Follow Accumulation Limits: Adhere to the regulations regarding the maximum volume of
hazardous waste and the maximum time it can be stored in a satellite accumulation area
before being transferred to a central storage facility.

Step 4: Professional Disposal

e Engage a Licensed Waste Vendor: The disposal of Irbesartan-d4 must be handled by a
licensed and reputable hazardous waste disposal company. These companies are equipped
to transport and dispose of chemical waste in accordance with federal, state, and local
regulations.

« Incineration is Preferred: For non-hazardous pharmaceutical and research chemical waste,
high-temperature incineration is the environmentally preferred disposal method. This ensures
the complete destruction of the compound.

o Documentation: Retain all documentation, including waste manifests, provided by the
disposal vendor. This documentation is crucial for regulatory compliance and serves as a
record of proper disposal.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Irbesartan-d4.
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Irbesartan-d4 Disposal Workflow

In-Lab Procedures
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Caption: Disposal workflow for Irbesartan-d4.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Irbesartan-d4, thereby protecting their personnel and the environment. It is the responsibility of
every researcher to be knowledgeable about and to follow the proper waste disposal protocols
for all chemicals used in their work. Always consult your institution's Environmental Health and
Safety (EHS) department for specific guidance and requirements.

 To cite this document: BenchChem. [Proper Disposal of Irbesartan-d4: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602480#irbesartan-d4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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